2-(3,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%
Overview
Description
2-(3,5-Dimethylphenyl)-6-fluorobenzoic acid, abbreviated as 2-(3,5-DMP-6-FBA), is an organic compound consisting of a benzene ring with a fluorine atom and two methyl groups attached to the aromatic ring. It is a colorless solid that is used in various scientific research applications. It is also known as 2-(3,5-dimethylphenyl)-6-fluorobenzoate, 6-fluoro-3,5-dimethylbenzoic acid, and 2-(3,5-dimethylphenyl)fluorobenzoate.
Scientific Research Applications
2-(3,5-DMP-6-FBA) is used in a wide range of scientific research applications. It has been used as a building block in the synthesis of various compounds, including anti-cancer drugs and other biologically active compounds. Additionally, it has been used as a starting material in the synthesis of other compounds, such as 2-fluorobenzoic acid and 2-fluoro-3,5-dimethylbenzyl chloride. It is also used in the synthesis of 2-(3,5-dimethylphenyl)benzoic acid, which is a useful intermediate in the synthesis of various organic compounds.
Mechanism of Action
2-(3,5-DMP-6-FBA) acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of hormones that play an important role in inflammation and pain. By inhibiting the activity of COX-2, 2-(3,5-DMP-6-FBA) can reduce inflammation and pain. Additionally, it can also inhibit the activity of other enzymes, such as lipoxygenase, which is involved in the production of leukotrienes, a group of hormones that are involved in inflammation and allergic reactions.
Biochemical and Physiological Effects
2-(3,5-DMP-6-FBA) has been shown to have anti-inflammatory, anti-allergic, and analgesic effects. It has been shown to reduce inflammation and pain in animal models, and it has also been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β). Additionally, it has been shown to reduce the production of leukotrienes and other pro-inflammatory compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(3,5-DMP-6-FBA) in lab experiments is that it is a relatively stable compound that is easy to synthesize. Additionally, it is relatively inexpensive and is widely available. However, it is important to note that 2-(3,5-DMP-6-FBA) is a relatively weak inhibitor of COX-2 and other enzymes, and it may not be effective in certain applications.
Future Directions
There are several potential future directions for the use of 2-(3,5-DMP-6-FBA). One potential direction is the development of new COX-2 inhibitors that are more potent and selective than 2-(3,5-DMP-6-FBA). Additionally, it may be possible to modify 2-(3,5-DMP-6-FBA) to make it more effective in inhibiting other enzymes, such as lipoxygenase. Another potential direction is the development of new compounds that are based on the structure of 2-(3,5-DMP-6-FBA) but have different properties. Finally, it may be possible to use 2-(3,5-DMP-6-FBA) as a starting material in the synthesis of other compounds, such as anti-cancer drugs.
Synthesis Methods
2-(3,5-DMP-6-FBA) can be synthesized by a variety of methods. One method involves the reaction of 2-fluoro-3,5-dimethylbenzaldehyde with boron trifluoride etherate in the presence of a catalytic amount of acetic acid. Another method involves the reaction of 2-fluoro-3,5-dimethylbenzaldehyde with sodium hydroxide in the presence of a catalytic amount of acetic acid. Additionally, 2-(3,5-DMP-6-FBA) can be synthesized from the reaction of 2-fluoro-3,5-dimethylbenzyl chloride and sodium hydroxide in the presence of a catalytic amount of acetic acid.
properties
IUPAC Name |
2-(3,5-dimethylphenyl)-6-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBCHALWLTTUDMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689023 |
Source
|
| Record name | 3-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261929-75-2 |
Source
|
| Record name | 3-Fluoro-3′,5′-dimethyl[1,1′-biphenyl]-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261929-75-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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